2-[(4-Chloro-3-fluorophenyl)amino]pyridine-3-sulfonamide

• IUPAC Name: 2-(4-chloro-3-fluoroanilino)pyridine-3-sulfonamide
• InChI: InChI=1S/C11H9ClFN3O2S/c12-8-4-3-7(6-9(8)13)16-11-10(19(14,17)18)2-1-5-15-11/h1-6H,(H,15,16)(H2,14,17,18)
• InChI Key: GXORVGHGXINBNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)NC2=CC(=C(C=C2)Cl)F)S(=O)(=O)N
• Molecular Formula: C11H9ClFN3O2S
• Molecular Weight: 301.73 g/mol
• CAS No.: 1774900-76-3

Description

2-[(4-Chloro-3-fluorophenyl)amino]pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C11H9ClFN3O2S and its molecular weight is 301.72. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Sulfonylurea Herbicides : Utilizing 2-aminopyridine and chlorosulfonic acid, an intermediate similar to 2-[(4-Chloro-3-fluorophenyl)amino]pyridine-3-sulfonamide was synthesized, leading to the creation of sulfonylurea herbicides like imazosulfuron and its derivatives (Shi Gui-zhe, 2015).

Medicinal Chemistry and Drug Design

• Potential Inhibitors for Mild Steel Corrosion : Compounds structurally similar to this compound were tested as corrosion inhibitors for mild steel in acidic solutions, demonstrating mixed-type inhibitive actions and adherence to Langmuir adsorption isotherm (Hari Kumar Sappani & S. Karthikeyan, 2014).

• Phosphoinositide 3-Kinase Inhibitors : Novel compounds, including derivatives of 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine, were synthesized and showed potent phosphoinositide 3-kinase (PI3K) inhibitory activity. The sulfonamide functionality was crucial for this inhibitory activity (L. Xia et al., 2020).

Agricultural and Environmental Applications

• Herbicidal Activity : N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide compounds, structurally related to this compound, were prepared and found to possess strong herbicidal activity on a broad spectrum of vegetation (M. Moran, 2003).

Chemoinformatics and Drug Discovery

• Structure and Gene Expression Relationship Study : Sulfonamide-focused libraries, including compounds related to this compound, were evaluated in antitumor screens, demonstrating the importance of understanding the structure and gene expression relationships in drug discovery (T. Owa et al., 2002).